![molecular formula C20H24N2O2 B5569099 1-benzyl-4-(2-ethoxybenzoyl)piperazine](/img/structure/B5569099.png)
1-benzyl-4-(2-ethoxybenzoyl)piperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-benzyl-4-(2-ethoxybenzoyl)piperazine is a synthetic compound that belongs to the class of piperazine derivatives. It has been studied for its potential use as a therapeutic agent in various fields of medicine, including oncology and neurology.
Mechanism of Action
The mechanism of action of 1-benzyl-4-(2-ethoxybenzoyl)piperazine is not fully understood. However, it has been shown to inhibit the activity of certain enzymes such as matrix metalloproteinases and phosphodiesterases. It has also been shown to modulate the activity of certain signaling pathways such as the PI3K/Akt pathway.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. It has also been shown to have anti-inflammatory and antioxidant properties. In neurology, it has been shown to protect against neurotoxicity and improve cognitive function.
Advantages and Limitations for Lab Experiments
The advantages of using 1-benzyl-4-(2-ethoxybenzoyl)piperazine in lab experiments include its potential as a therapeutic agent in various fields of medicine, its anti-inflammatory and antioxidant properties, and its ability to inhibit the growth of cancer cells. However, the limitations include the lack of understanding of its mechanism of action and potential side effects.
Future Directions
There are several future directions for the study of 1-benzyl-4-(2-ethoxybenzoyl)piperazine. These include further studies on its mechanism of action, potential side effects, and optimization of its therapeutic potential. It can also be studied for its potential use in combination therapy with other therapeutic agents. Moreover, it can be studied for its potential use in the treatment of other diseases such as cardiovascular diseases and diabetes.
Conclusion:
In conclusion, this compound is a synthetic compound that has been studied for its potential use as a therapeutic agent in various fields of medicine. Its mechanism of action is not fully understood, but it has been shown to have various biochemical and physiological effects. The advantages of using it in lab experiments include its potential as a therapeutic agent, while the limitations include the lack of understanding of its mechanism of action and potential side effects. There are several future directions for the study of this compound, including further studies on its mechanism of action and optimization of its therapeutic potential.
Synthesis Methods
The synthesis of 1-benzyl-4-(2-ethoxybenzoyl)piperazine involves the reaction between benzyl piperazine and 2-ethoxybenzoyl chloride in the presence of a base such as triethylamine. The reaction is carried out in an organic solvent such as dichloromethane or chloroform. The product is then purified using column chromatography to obtain a pure compound.
Scientific Research Applications
1-benzyl-4-(2-ethoxybenzoyl)piperazine has been studied for its potential use as a therapeutic agent in various fields of medicine. In oncology, it has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. In neurology, it has been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. It has also been shown to have anti-inflammatory and antioxidant properties.
Properties
IUPAC Name |
(4-benzylpiperazin-1-yl)-(2-ethoxyphenyl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H24N2O2/c1-2-24-19-11-7-6-10-18(19)20(23)22-14-12-21(13-15-22)16-17-8-4-3-5-9-17/h3-11H,2,12-16H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AEEZXNACEGABOT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC=C1C(=O)N2CCN(CC2)CC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H24N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
324.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.